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Compound of Interest

Compound Name: N-Methyl-L-DOPA-d3
Cat. No.: B13432278
Get Quote

Executive Summary

N-Methyl-L-DOPA-d3 (CAS: 1795785-63-5) is a stable isotope-labeled analog of N-Methyl-L-
DOPA, utilized primarily as an Internal Standard (IS) in the quantitative analysis of
catecholamines and Levodopa impurities via LC-MS/MS.[1]

Unlike the antihypertensive drug Methyldopa (

-Methyldopa), N-Methyl-L-DOPA is methylated at the amine nitrogen. This structural distinction
is critical in pharmaceutical quality control, where N-Methyl-L-DOPA is monitored as a specific
impurity in Levodopa drug substances, and in phytochemical research involving Mucuna
pruriens.

This guide provides a vetted supplier landscape, technical specifications, and a self-validating
bioanalytical protocol for researchers requiring high-fidelity quantification of this compound.

Part 1: Technical Profile & Isomeric Distinction
Chemical Identity
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Researchers must distinguish between the three common "Methyldopa" isomers to avoid
catastrophic analytical errors.

S N-Methyl-L-DOPA- 3-O-Methyldopa
eature

d3 (Target) -Methyldopa (Drug)  (Mmetabolite)
Methyl Location Nitrogen (Amine) Alpha-Carbon 3-Hydroxyl (Ether)
CAS Number 1795785-63-5 555-30-6 (Unlabeled) 5763-22-4 (Unlabeled)
Molecular Weight ~214.23 g/mol 211.21 g/mol 211.21 g/mol
Function Internal Standard Antihypertensive COMT Metabolite

Loss of
Loss of Loss of

Key Fragment (MS)
or

Physicochemical Properties[2][3][4][5]

o Appearance: Off-white to pale beige solid.
o Solubility: Sparingly soluble in water; soluble in dilute aqueous acids (0.1 M HCI) and DMSO.
* Isotopic Purity: Typically

deuterated forms (
), ensuring minimal interference with the unlabeled analyte (

) signal.

Part 2: Commercial Supplier Landscape

The supply chain for N-Methyl-L-DOPA-d3 is specialized. Unlike generic reagents, this
compound is synthesized by boutique isotope laboratories.

Primary Manufacturers & Distributors[6]
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Supplier Catalog Ref Purity Spec Pack Sizes Region

Toronto _
(Chemical) 1mg, 2.5mg, ]

Research M303827 North America

] 25mg
Chemicals (TRC) (Isotopic)
) Custom )

Simson Pharma M450017 ] Custom India/Global
Synthesis

CymitQuimica TR-M303827 Distributes TRC 25mg Europe

i i Custom

Alsachim Inquire ) Custom Europe

Synthesis

Sourcing Insight: TRC (Toronto Research Chemicals) is the primary originator of the CAS
1795785-63-5 lot. Many secondary suppliers (e.g., CymitQuimica, Fisher Scientific) distribute
TRC stock. For bulk requirements or GMP-grade reference standards, Simson Pharma offers

custom synthesis services.

Quality Acceptance Criteria (CoA Review)

When receiving a shipment, verify the Certificate of Analysis (CoA) for:

e Proton NMR (

H-NMR): Must confirm the absence of the N-methyl singlet peak associated with the
unlabeled form and the presence of the deuterated pattern.

e Mass Spectrometry: Look for the

peak at

e |sotopic Enrichment: Ensure

contribution is

to prevent false positives in sensitive assays.
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Part 3: Bioanalytical Workflow (LC-MS/MS)

The following protocol is designed for the quantification of N-Methyl-L-DOPA in human plasma
or plant extracts, using N-Methyl-L-DOPA-d3 as the internal standard.

Experimental Logic (Graphviz)
The workflow prioritizes the removal of protein interferences while retaining the polar
catecholamine analyte.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b13432278/docs?utm_src=pdf-body#technical-guide-commercial-sourcing-and-bioanalytical-application-of-n-methyl-l-dopa-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

————————————————————————————————————y

Sample Preparation (Protein Precipitation) i

Biological Sample
(Plasma/Homogenate)

'

Add IS Spike
(N-Methyl-L-DOPA-d3)

Precipitation Agent

(Cold 0.1% Formic Acid in AcN)

Centrifuge
(20,000 x g, 10 min, 4°C)

Collect Supernatant

Analysis

UHPLC Separation
(HILIC or Biphenyl Column)

ESI Positive Mode
(Source Temp: 500°C)

MRM Detection
Target: 212 -> 166
IS (d3): 215 -> 169

Click to download full resolution via product page
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Figure 1: Optimized bioanalytical workflow for polar catecholamines. The use of acidified
acetonitrile ensures protein removal while stabilizing the oxidation-prone catechol group.

Detailed Protocol
Step 1: Stock Solution Preparation

e Solvent: Dissolve 1 mg of N-Methyl-L-DOPA-d3 in 1 mL of 0.1 M HCI. Catecholamines are
unstable in alkaline or neutral non-buffered solutions due to auto-oxidation.

o Storage: Aliquot into amber glass vials and store at

C. Stable for 6 months.

e Working Standard: Dilute with water/methanol (50:50, v/v) + 0.1% formic acid to reach a
concentration of 100 ng/mL.

Step 2: Sample Extraction (Protein Precipitation)
¢ Aliquot 50 pL of plasma/sample into a 1.5 mL Eppendorf tube.

Add 10 pL of Working Internal Standard (N-Methyl-L-DOPA-d3). Vortex for 10 sec.

Add 200 pL of ice-cold Acetonitrile containing 0.1% Formic Acid.

o Mechanism:[2] Acidification prevents catechol oxidation; acetonitrile precipitates proteins.

Vortex vigorously for 1 min.

Centrifuge at 10,000 x g for 10 min at 4°C.

Transfer supernatant to an autosampler vial.

Step 3: LC-MS/MS Parameters
e Column: Kinetex Biphenyl (100 x 2.1 mm, 2.6 um) or HILIC (Amide).

o Why Biphenyl? It offers superior retention for aromatic polar compounds compared to C18.

¢ Mobile Phase A: Water + 0.1% Formic Acid.
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e Mobile Phase B: Methanol + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 5 minutes (for Biphenyl).

e Mass Spectrometry (ESI+):

Precursor ( Product ( Collision Energy
Compound

) ) (eV)
N-Methyl-L-DOPA 212.1 166.1 20
N-Methyl-L-DOPA-d3 2151 169.1 20

Note: The transition

corresponds to the loss of formic acid (
), a common fragmentation pathway for amino acids.

Part 4: Troubleshooting & Stability
Stability Concerns

Catecholamines are notoriously prone to oxidation, forming quinones which polymerize into
melanin-like pigments.

e Symptom: Samples turn dark/brown; loss of MS signal.
» Prevention: Always maintain pH

. Add antioxidants like ascorbic acid (0.1%) or sodium metabisulfite to the extraction buffer if
stability issues persist.

Isomeric Interference

If you observe a peak in the "Analyte” channel (

) at a different retention time, it is likely

-Methyldopa.
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e Resolution: Ensure your chromatographic method separates N-methyl and

-methyl isomers. A Biphenyl column typically separates these based on steric differences in
pi-pi interactions.

References
» Toronto Research Chemicals.N-Methyl-L-DOPA-d3 Product Page (Cat# M303827).
Retrieved from

e Simson Pharma.Methyldopa D3 (N-Methyl Isomer) Technical Data. Retrieved from

e Bhatia, R. et al. (2023).Development and Validation of a New LC-MS/MS Bioanalytical
Method for the Simultaneous Determination of Levodopa, Levodopa Methyl Ester, and
Carbidopa in Human Plasma Samples.[3][4] Molecules, 28(11), 4264.[4] (Cited for LC-MS
methodology context).

¢ CymitQuimica.Product Listing for N-Methyl-L-DOPA-d3. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b13432278/docs#technical-guide-
commercial-sourcing-and-bioanalytical-application-of-n-methyl-l-dopa-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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